Cas no 2877702-81-1 (4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- F6790-3246
- AKOS040874405
- 2877702-81-1
- 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
- 4-Methyl-6-[4-(2-phenoxyethyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine
-
- Inchi: 1S/C21H29N5O/c1-18-17-20(23-21(22-18)26-9-5-6-10-26)25-13-11-24(12-14-25)15-16-27-19-7-3-2-4-8-19/h2-4,7-8,17H,5-6,9-16H2,1H3
- InChI Key: CFRKYTUJADGQSP-UHFFFAOYSA-N
- SMILES: C1(N2CCCC2)=NC(N2CCN(CCOC3=CC=CC=C3)CC2)=CC(C)=N1
Computed Properties
- Exact Mass: 367.23721057g/mol
- Monoisotopic Mass: 367.23721057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 573.2±60.0 °C(Predicted)
- pka: 10.52±0.50(Predicted)
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-3246-2μmol |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-5μmol |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-10μmol |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-20μmol |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-1mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-2mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-3mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-4mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-5mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-3246-10mg |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine |
2877702-81-1 | 10mg |
$118.5 | 2023-09-07 |
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
Comprehensive Overview of 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877702-81-1)
4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877702-81-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug discovery, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) activity. The presence of both piperazine and pyrrolidine moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.
In recent years, the demand for small molecule inhibitors and CNS-active compounds has surged, driven by the growing prevalence of neurological disorders and the need for targeted therapies. Researchers are particularly interested in compounds like 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine due to their potential to modulate neurotransmitter systems, such as dopamine and serotonin receptors. This aligns with current trends in precision medicine, where structure-activity relationship (SAR) studies are pivotal for optimizing drug efficacy and minimizing side effects.
The synthesis of CAS No. 2877702-81-1 involves multi-step organic reactions, including nucleophilic substitution and cyclization, to achieve the desired pyrimidine core with appended phenoxyethyl and pyrrolidinyl groups. Its molecular weight and lipophilicity suggest favorable blood-brain barrier penetration, a critical factor for CNS-targeted drugs. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity, meeting the stringent standards of pharmaceutical development.
From a commercial perspective, 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine is often searched in conjunction with terms like "kinase inhibitor lead compound" and "neuropharmacology research chemicals," reflecting its relevance in both academic and industrial settings. Additionally, its CAS registry number (2877702-81-1) is frequently queried in chemical databases, underscoring the need for accurate and detailed information to support research and regulatory compliance.
Ongoing studies are exploring the compound's potential in neurodegenerative disease models, such as Alzheimer's and Parkinson's, where modulation of synaptic plasticity and neuroinflammation is crucial. Its piperazine-pyrrolidine hybrid scaffold also offers versatility for further derivatization, enabling the development of next-generation therapeutics with improved selectivity and pharmacokinetic profiles. As the scientific community continues to unravel its mechanisms of action, CAS No. 2877702-81-1 remains a focal point for innovation in medicinal chemistry.
In summary, 4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine represents a compelling example of modern drug discovery, combining structural complexity with biological relevance. Its applications span from CNS drug development to molecular probe design, making it a valuable asset for researchers aiming to address unmet medical needs. With advancements in synthetic methodologies and computational modeling, the future holds immense potential for this compound and its derivatives.
2877702-81-1 (4-methyl-6-[4-(2-phenoxyethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)